![molecular formula C7H9ClN2O3S2 B3416881 4-[(2-Chloro-1,3-thiazol-5-yl)sulfonyl]morpholine CAS No. 1000925-29-0](/img/structure/B3416881.png)
4-[(2-Chloro-1,3-thiazol-5-yl)sulfonyl]morpholine
Overview
Description
Scientific Research Applications
Agrochemical Applications
Thiazole derivatives, such as “4-[(2-Chloro-1,3-thiazol-5-yl)sulfonyl]morpholine”, have been found to have broad applications in the field of agrochemicals . They are used in the synthesis of various pesticides and herbicides, contributing to the protection of crops and increasing agricultural productivity.
Industrial Applications
In the industrial sector, thiazole derivatives are used in the production of photosensitizers . Photosensitizers are substances that promote photochemical reactions upon exposure to light, making them useful in a variety of industries, including solar energy and photography.
Pharmaceutical Applications
Thiazole derivatives exhibit a wide range of pharmaceutical and biological activities. They have been found to possess antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . This makes them valuable in the development of new drugs and therapies.
Rubber Vulcanization
Thiazole derivatives are used in the process of rubber vulcanization . Vulcanization is a chemical process that converts natural rubber or related polymers into more durable materials through the addition of sulfur or other equivalent curatives or accelerators.
Liquid Crystals
Thiazole derivatives are used in the synthesis of liquid crystals . Liquid crystals find applications in a variety of areas, including electronic displays (LCDs), thermometers, and telecommunications devices.
Sunscreens
Thiazole derivatives are used in the formulation of sunscreens . They help in absorbing or reflecting some of the sun’s ultraviolet (UV) radiation, thereby protecting the skin from sunburn and other damaging effects of UV radiation.
Catalysts
Thiazole derivatives are used as catalysts in various chemical reactions . They can speed up the rate of chemical reactions without being consumed in the process, making them valuable in a variety of industrial processes.
Dyes and Pigments
Thiazole derivatives are used in the synthesis of dyes and pigments . These compounds can impart color to other materials or substances, making them useful in a variety of industries, including textiles, printing, and plastics.
Mechanism of Action
Target of Action
Similar thiazole derivatives have been found to exhibit activity against bacterial and fungal strains .
Mode of Action
Thiazole derivatives have been known to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives have been known to impact various biochemical pathways, leading to downstream effects .
Result of Action
Similar thiazole derivatives have been known to exhibit antimicrobial activity .
properties
IUPAC Name |
4-[(2-chloro-1,3-thiazol-5-yl)sulfonyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O3S2/c8-7-9-5-6(14-7)15(11,12)10-1-3-13-4-2-10/h5H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIQRCTCSXGNYAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CN=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Chloro-1,3-thiazol-5-yl)sulfonyl]morpholine | |
CAS RN |
1000925-29-0 |
Source
|
| Record name | 4-[(2-chloro-1,3-thiazol-5-yl)sulfonyl]morpholine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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